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Compound of Interest

Compound Name: 4-Bromohexanoic acid

CAS No.: 61222-82-0

Cat. No.: B14571254

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Bromohexanoic acid is not readily

available. The following guidance is based on the safety data for its isomers, 2-Bromohexanoic

acid and 6-Bromohexanoic acid, and general best practices for handling corrosive and

halogenated organic compounds. It is crucial to treat 4-Bromohexanoic acid with the same

level of caution as its documented isomers.

This guide provides researchers, scientists, and drug development professionals with essential,

immediate safety and logistical information for handling 4-Bromohexanoic acid. Adherence to

these procedures is vital for ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on data from its isomers, 4-Bromohexanoic acid is anticipated to be a corrosive

material that can cause severe skin burns and eye damage, and is harmful if swallowed.[1][2]

[3] A comprehensive personal protective equipment protocol is therefore mandatory.
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Body Part Required PPE
Specifications and Best

Practices

Eyes/Face
Safety Goggles and Face

Shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over the goggles,

especially when there is a risk

of splashing.

Hands Chemical-Resistant Gloves

Nitrile rubber gloves are

recommended.[3] Always

inspect gloves for signs of

degradation or punctures

before use and remove them

with care to avoid skin

contamination.[3]

Body
Chemical-Resistant Laboratory

Coat

A fully buttoned, long-sleeved

lab coat is required. For tasks

with a higher risk of splashes,

a chemical-resistant apron

should be worn over the lab

coat.

Respiratory Fume Hood or Respirator

All handling of 4-

Bromohexanoic acid should be

conducted in a certified

chemical fume hood to

minimize inhalation of vapors

or mists.[4] If a fume hood is

not available, a NIOSH-

approved respirator with

appropriate cartridges for

organic vapors should be

used.

Footwear Closed-Toe Shoes Substantial, closed-toe shoes

are mandatory in any

laboratory setting where
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hazardous chemicals are

handled.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 4-Bromohexanoic acid is crucial for safety.

Preparation:

Ensure that a certified chemical fume hood is fully operational.

Clear the workspace of all non-essential items.

Verify the location and functionality of the nearest eyewash station and safety shower.[1]

[5]

Assemble all necessary equipment and reagents before commencing work.

Handling the Compound:

Don all required PPE as detailed in the table above before handling the chemical.

Conduct all weighing and transferring operations within the fume hood.

When preparing solutions, add the 4-Bromohexanoic acid to the solvent slowly to

prevent splashing.

Keep all containers of 4-Bromohexanoic acid tightly sealed when not in use.[4]

Post-Handling:

Thoroughly decontaminate all surfaces within the fume hood that may have come into

contact with the compound.

Carefully remove PPE, avoiding contact with any potentially contaminated outer surfaces.

Gloves should be removed last.

Wash hands thoroughly with soap and water after removing PPE.[6]
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Disposal Plan
Proper disposal of 4-Bromohexanoic acid and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: 4-Bromohexanoic acid is a halogenated organic compound. All waste

containing this chemical must be segregated into a designated, clearly labeled hazardous

waste container for "Halogenated Organic Waste".[7] Do not mix with non-halogenated

waste.

Solid Waste: All solid waste contaminated with 4-Bromohexanoic acid, such as gloves,

weighing boats, and paper towels, must be collected in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Solutions containing 4-Bromohexanoic acid should be collected in a

separate, sealed, and labeled hazardous waste container for halogenated organic

compounds.

Disposal: All waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor, in accordance with all

local, state, and federal regulations.[1] Do not pour down the drain.[3]

Quantitative Data
While specific occupational exposure limits for 4-Bromohexanoic acid have not been

established, the physical and chemical properties of its isomers provide valuable safety

information.[1]
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Property
Value (for 2-Bromohexanoic

acid)

Value (for 6-Bromohexanoic

acid)

Physical State Liquid[3][5] Solid[2]

Appearance Light brown[3][5] Light cream

Melting Point 4 °C / 39.2 °F[3][5] 32 - 35 °C / 89.6 - 95 °F[2]

Boiling Point
136 - 138 °C / 276.8 - 280.4 °F

@ 18 mmHg[5]
165 - 170 °C / 329 - 338 °F[2]

Flash Point > 110 °C / > 230 °F[3][5] 67 °C / 152.6 °F[2]

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of 4-Bromohexanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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